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Compound of Interest

Compound Name: 7-hydroxy-PIPAT maleate

CAS No.: 200722-46-9

Cat. No.: B1662934 Get Quote

Part 1: Executive Safety Summary & Core Directive
Critical Identity Distinction
STOP AND VERIFY: Before proceeding, confirm the chemical identity.

Target Compound: 7-Hydroxy-PIPAT maleate (7-OH-PIPAT). This is a highly selective

Dopamine D3 receptor antagonist/partial agonist used in neuropsychiatric and addiction

research (e.g., heroin self-administration studies).

Do NOT Confuse With: 7-Hydroxymitragynine (an opioid alkaloid from Kratom).[1][2][3][4][5]

[6] While both share the "7-hydroxy" prefix and CNS activity, their regulatory profiles and

receptor targets differ.[1][3]

The "Why" Behind the Protocol
As a maleate salt, 7-hydroxy-PIPAT exhibits enhanced water solubility compared to its free

base. This physical property presents a specific environmental risk: rapid aquatic bioavailability.

If flushed or improperly landfilled, the compound can leach into groundwater, potentially

affecting aquatic life via dopaminergic disruption.

Therefore, the Core Directive is: Zero-Drain Disposal. All traces must be sequestered for high-

temperature thermal destruction (incineration).
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Part 2: Hazard Profiling & Pre-Disposal Logistics
Treat 7-hydroxy-PIPAT maleate as a High Potency Active Pharmaceutical Ingredient (HPAPI).

Although a specific OSHA/EPA waste code (P-list/U-list) may not be assigned to this specific

research chemical, you must apply the "Precautionary Principle."

Chemical Risk Assessment (GHS Standards)
Based on structural analogs (phenylpiperazines) and D3 ligands.

Hazard Category H-Code Risk Description
Operational
Implication

Acute Toxicity H301 Toxic if swallowed.[2]
Double-gloving

(Nitrile) is mandatory.

Irritant H315/H319
Causes skin/eye

irritation.[7]

Use full-face shield if

handling >100mg

powder.

Target Organ H335
May cause respiratory

irritation.[2][7]

All weighing must

occur in a fume hood

or BSC.

Aquatic Toxicity H411
Toxic to aquatic life

(long lasting).

ABSOLUTE BAN on

sink disposal.

The "Maleate" Factor
The maleic acid salt form renders the compound acidic in solution.

Incompatibility: Do not mix liquid waste containing this compound with strong bases (e.g.,

Sodium Hydroxide waste) or bleach (Sodium Hypochlorite). This can generate heat or

unexpected reaction byproducts.

Segregation: Keep separate from oxidative waste streams.

Part 3: Step-by-Step Disposal Workflows
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Scenario A: Solid Waste (Powder/Crystals)
Applicable to: Expired API, spilled powder, or contaminated weighing boats.

Primary Containment: Transfer the solid substance into a clear, sealable polyethylene bag

(Zip-lock style).

Solvent Wetting (Dust Control): Add 1-2 mL of water or methanol to the bag to wet the

powder. Why? This prevents the generation of toxic dust puffs when the bag is later

compressed or handled.

Secondary Containment: Place the first bag inside a second, thicker High-Density

Polyethylene (HDPE) bag or a wide-mouth plastic jar.

Labeling: Affix a hazardous waste label.

Text: "Hazardous Waste - Toxic Solid, Organic, N.O.S. (Contains 7-Hydroxy-PIPAT
Maleate)."

Destination: Transfer to the Lab Pack Drum designated for incineration.

Scenario B: Liquid Waste (Stock Solutions/Reaction
Mixtures)
Applicable to: HPLC waste, dissolved stock solutions in DMSO/Water/Methanol.

Segregation: Ensure the waste container is compatible (Amber Glass or HDPE).

pH Check: If the solution is highly acidic due to the maleate salt (pH < 3), neutralize slightly

to pH 5-8 using a bicarbonate solution only if required by your facility's specific waste

contractor. Otherwise, leave as is to avoid unnecessary handling.

Transfer: Pour into the "Organic Solvent Waste - Halogen Free" carboy (unless dissolved in

DCM/Chloroform).

Note: Even if the solvent is water, do not pour it into the "Aqueous" stream if that stream is

destined for sewer treatment. It must go to the Organic/Incineration stream.
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Rinsing: Triple-rinse the original vessel with Methanol. Add the rinsate to the waste container,

not the sink.

Scenario C: Trace Contaminated Sharps
Applicable to: Syringes used for animal injections.

Immediate Lock: Do not recap needles.

Disposal: Place directly into a Red Biohazard/Sharps Bin destined for medical waste

incineration.

Critical: Ensure the bin is rated for "Chemo/Cytotoxic" waste (often Yellow or White with

specific markings) if your facility distinguishes between infectious sharps and chemical

sharps.

Part 4: Decision Logic & Visualization
The following diagram outlines the decision-making process for disposing of 7-hydroxy-PIPAT
maleate.
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Figure 1: Operational decision tree for the segregation and disposal of 7-hydroxy-PIPAT
maleate waste streams.

Part 5: Emergency Response (Spill Protocol)
In the event of a powder spill outside the fume hood:

Evacuate: Clear the immediate area of personnel.

PPE Up: Don a Tyvek suit, double nitrile gloves, and an N95 (or P100) respirator.

Isolate: Cover the spill with a damp paper towel (soaked in water) to prevent dust

aerosolization.

Clean: Wipe up the material. Clean the surface with a detergent solution, followed by a

Methanol wipe.

Dispose: All cleanup materials (towels, gloves) must be treated as Solid Hazardous Waste

(see Scenario A).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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